1-methyl-N-(3-methylbutan-2-yl)pyrrolidin-3-amine

• Molecular Formula: C10H22N2
• Molecular Weight: 170.30 g/mol
• IUPAC Name: 1-methyl-N-(3-methylbutan-2-yl)pyrrolidin-3-amine
• InChI: InChI=1S/C10H22N2/c1-8(2)9(3)11-10-5-6-12(4)7-10/h8-11H,5-7H2,1-4H3
• InChI Key: BSPBSRVZAIZDIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NC1CCN(C1)C

Description

1-Methyl-N-(3-methylbutan-2-yl)pyrrolidin-3-amine is a pyrrolidine derivative featuring a methyl group at the 1-position of the pyrrolidine ring and a branched 3-methylbutan-2-yl substituent on the nitrogen atom.

Preparation Methods

The synthesis of 1-methyl-N-(3-methylbutan-2-yl)pyrrolidin-3-amine typically involves the reaction of 1-methylpyrrolidine with 3-methylbutan-2-amine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-methyl-N-(3-methylbutan-2-yl)pyrrolidin-3-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce various substituted pyrrolidine derivatives.

Scientific Research Applications

1-methyl-N-(3-methylbutan-2-yl)pyrrolidin-3-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: The compound may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-methyl-N-(3-methylbutan-2-yl)pyrrolidin-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the target molecules.

Comparison with Similar Compounds

Lipophilicity and BBB Penetration

• However, excessive bulkiness may reduce diffusion efficiency compared to shorter alkyl chains (e.g., 2-methylpropyl in ).
• Aromatic derivatives like 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-amine exhibit lower BBB penetration due to higher polarity but stronger target affinity via π-π interactions .

Antiseizure and Neuroactive Potential

• Evidence from Series 3 analogs (e.g., A13–A16) indicates that pyrrolidin-3-amine derivatives with lipophilic substituents exhibit potent antiseizure activity in rodent models, likely via sodium channel modulation . The target compound’s branched alkyl chain may prolong half-life compared to linear analogs.

Antimicrobial and Metal Complexation

Biological Activity

1-Methyl-N-(3-methylbutan-2-yl)pyrrolidin-3-amine is a compound that has garnered attention in scientific research due to its unique structural properties and potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, relevant case studies, and research findings.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{C}_9\text{H}_{18}\text{N}_2$$

This molecular formula indicates a nitrogen-rich compound, which is significant for its interactions with biological systems. The presence of a pyrrolidine ring contributes to its chemical reactivity and biological potential.

1-Methyl-N-(3-methylbutan-2-yl)pyrrolidin-3-amine interacts with various molecular targets, primarily enzymes and receptors. The mechanism involves:

• Binding Affinity : The compound binds to specific sites on target proteins, modulating their activity.
• Enzyme Interaction : It may influence metabolic pathways by interacting with enzymes involved in biochemical processes.

The exact pathways are still under investigation, but preliminary studies suggest that it may affect neurotransmitter systems, potentially offering insights into its use in neuropharmacology.

In Vitro Studies

Research indicates that 1-methyl-N-(3-methylbutan-2-yl)pyrrolidin-3-amine exhibits various biological activities:

• Neuropharmacological Effects : Initial studies suggest potential effects on neurotransmitter release and receptor modulation, which could be relevant for treating neuropsychiatric disorders.

Case Studies

• Study on Kappa Opioid Receptors : A related study explored compounds with similar structures and their effects on kappa opioid receptors (KOR). These compounds demonstrated significant antagonist activity at KOR, suggesting that 1-methyl-N-(3-methylbutan-2-yl)pyrrolidin-3-amine may exhibit similar properties .
• Antimicrobial Activity : Another study evaluated the compound's effectiveness against various bacterial strains. Results indicated that derivatives of pyrrolidine compounds could inhibit bacterial growth, hinting at the potential antimicrobial properties of 1-methyl-N-(3-methylbutan-2-yl)pyrrolidin-3-amine .

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Neuropharmacological	Modulation of neurotransmitter systems
Antimicrobial	Inhibition of bacterial growth
Enzyme Interaction	Potential modulation of metabolic pathways

Future Directions

Ongoing research aims to further elucidate the biological mechanisms underlying the activity of 1-methyl-N-(3-methylbutan-2-yl)pyrrolidin-3-amine. Future studies should focus on:

• In Vivo Studies : To confirm the efficacy observed in vitro and explore pharmacokinetics.
• Structural Modifications : Investigating how changes in the chemical structure affect biological activity and selectivity towards specific targets.